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Compound of Interest

Compound Name: N-Nitroso-meglumine

Cat. No.: B13415366 Get Quote

Application Notes and Protocols for N-Nitroso-
meglumine
Introduction

N-Nitroso-meglumine is a nitrosamine impurity that can form in pharmaceutical products

containing meglumine, a common excipient used to increase the solubility and stability of active

pharmaceutical ingredients (APIs).[1] Due to the potential carcinogenic nature of N-

nitrosamines, regulatory agencies require strict control and monitoring of these impurities in

drug products.[1][2] These application notes provide detailed protocols for the safe handling,

storage, and disposal of N-Nitroso-meglumine in a laboratory setting to ensure the safety of

researchers and maintain the integrity of analytical standards.
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Property Value Reference

CAS Number 10356-92-0 [2][3][4]

Molecular Formula C₇H₁₆N₂O₆ [3][4][5]

Molecular Weight 224.21 g/mol [1][2][3]

Appearance White Solid [4]

Storage Temperature 2-8°C (Refrigerator) [3][6]

Purity (by HPLC) >95% [2][3]

Experimental Protocols
Protocol 1: Safe Handling and Storage of N-Nitroso-
meglumine
This protocol outlines the necessary precautions and procedures for safely handling and

storing N-Nitroso-meglumine in a laboratory environment.

1. Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US).[5]

Hand Protection: Handle with chemical-resistant gloves that have been inspected prior to

use. The selected protective gloves must satisfy the specifications of EU Directive

89/686/EEC and the standard EN 374 derived from it.[5] Wash and dry hands after handling.

Body Protection: Wear a laboratory coat or fire/flame resistant and impervious clothing.[5]

For spill cleanup or when handling larger quantities, additional protective equipment may be

necessary.

Respiratory Protection: Use a self-contained breathing apparatus or a respirator with an

appropriate filter if there is a risk of inhaling dust or aerosols, especially in poorly ventilated

areas.[4][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.adventchembio.com/press-releases/n-nitroso-meglumine-impurity-standard-launch
https://clearsynth.com/product/n-nitroso-meglumine
https://kmpharma.in/download_msds/20034
https://clearsynth.com/product/n-nitroso-meglumine
https://kmpharma.in/download_msds/20034
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.adventchembio.com/chemistry-insights/n-nitroso-meglumine-impurity-pharma
https://www.adventchembio.com/press-releases/n-nitroso-meglumine-impurity-standard-launch
https://clearsynth.com/product/n-nitroso-meglumine
https://kmpharma.in/download_msds/20034
https://clearsynth.com/product/n-nitroso-meglumine
https://www.pharmaffiliates.com/en/62137-31-9-n-nitroso-meglumine-pa132691000.html
https://www.adventchembio.com/press-releases/n-nitroso-meglumine-impurity-standard-launch
https://clearsynth.com/product/n-nitroso-meglumine
https://www.benchchem.com/product/b13415366?utm_src=pdf-body
https://www.benchchem.com/product/b13415366?utm_src=pdf-body
https://www.benchchem.com/product/b13415366?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://kmpharma.in/download_msds/20034
https://chemicea.com/chem_enq/api/viewmsds/17660
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Engineering Controls:

All handling of N-Nitroso-meglumine should be conducted in a well-ventilated area.[4]

A laboratory fume hood or other appropriate form of local exhaust ventilation should be used

to minimize exposure.[5]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or aerosols.[7]

Work under a chemical fume hood.[7]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

4. Storage:

Store in a refrigerator at 2-8°C for long-term storage.[3][6]

Keep the container tightly closed in a dry and well-ventilated place.

N-Nitroso-meglumine is stable under normal conditions of use, storage, and transport.[5]

Incompatible materials to avoid are strong oxidizing agents.[5]

Protocol 2: Spill and Emergency Procedures
1. Spill Cleanup:

Ensure adequate ventilation and wear appropriate personal protective equipment, including

a self-contained breathing apparatus, to avoid inhalation of dust.[4][5]

Keep unnecessary personnel away from the spill area.[5]
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Do not touch damaged containers or spilled material unless wearing appropriate protective

clothing.[5]

Carefully sweep up the spilled solid material, avoiding dust formation, and place it into a

suitable, labeled container for disposal.

Wash the spill area with plenty of water.[4]

Avoid discharge into drains, water courses, or onto the ground.[5]

2. First Aid Measures:

In case of inhalation: If breathing is difficult, remove the person to fresh air and keep them at

rest in a position comfortable for breathing. Call a physician if symptoms develop or persist.

[5]

In case of skin contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water. Consult a doctor.[5]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]

In case of ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Protocol 3: Waste Disposal
Excess and expired materials should be offered to a licensed hazardous material disposal

company.[5]

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Ensure that all federal, state, and local environmental regulations regarding the disposal of

this material are followed.[5]

Contaminated packaging should be disposed of in the same manner as the product itself.[5]
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Caption: Workflow for Safe Handling of N-Nitroso-meglumine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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